Nitrilotriacetic acid sodium salt

• CAS RN: 10042-84-9
• Molecular Formula: C6H8NNaO6
• Molecular Weight: 213.12 g/mol
• IUPAC Name: sodium;2-[bis(carboxymethyl)amino]acetate
• InChI: InChI=1S/C6H9NO6.Na/c8-4(9)1-7(2-5(10)11)3-6(12)13;/h1-3H2,(H,8,9)(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key: ZAWGLAXBGYSUHN-UHFFFAOYSA-M
• Isomeric SMILES: C(C(=O)O)N(CC(=O)O)CC(=O)[O-].[Na+]
• Other CAS RN: 18994-66-6; 10042-84-9

Description

Nitrilotriacetic acid sodium salt (NTA) is a chelating agent used in various scientific research applications. It is a white crystalline powder that is soluble in water and commonly used in biochemistry, biotechnology, and environmental science.

Mechanism of Action

Nitrilotriacetic acid sodium salt works by forming stable complexes with metal ions, which allows for their isolation and purification. It has a high affinity for divalent metal ions, such as nickel, copper, and zinc, which makes it useful in the purification of proteins that bind these metals.
Biochemical and physiological effects:
Nitrilotriacetic acid sodium salt has no known biochemical or physiological effects on humans or animals. However, it can have negative effects on the environment if not properly disposed of, as it can leach into water sources and cause harm to aquatic life.

Advantages and Limitations for Lab Experiments

One advantage of using Nitrilotriacetic acid sodium salt in lab experiments is its high affinity for metal ions, which allows for efficient purification of proteins and enzymes. However, Nitrilotriacetic acid sodium salt can also be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, Nitrilotriacetic acid sodium salt can interfere with certain assays and may require further purification steps to remove it from the final product.

Future Directions

1. Development of new chelating agents with improved properties for protein purification and metal ion analysis.
2. Investigation of the environmental impact of Nitrilotriacetic acid sodium salt and development of safer disposal methods.
3. Development of new immobilization techniques for enzymes using Nitrilotriacetic acid sodium salt.
4. Investigation of the potential use of Nitrilotriacetic acid sodium salt in drug delivery systems.
5. Development of new analytical methods for the detection of metal ions using Nitrilotriacetic acid sodium salt.

Synthesis Methods

Nitrilotriacetic acid sodium salt is synthesized by reacting ethylenediamine with chloroacetic acid in the presence of sodium hydroxide. The reaction produces Nitrilotriacetic acid sodium salt, which is then purified and converted into its sodium salt form.

Scientific Research Applications

Nitrilotriacetic acid sodium salt is widely used in scientific research for its ability to chelate metal ions. It is commonly used in the purification of proteins and enzymes, as well as in the analysis of metal ions in biological samples. Nitrilotriacetic acid sodium salt is also used in the production of monoclonal antibodies and in the immobilization of enzymes for industrial applications.